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Compound of Interest

Compound Name:
(2-(Pyrrolidin-1-yl)pyridin-3-

yl)methanamine hydrochloride

Cat. No.: B591510 Get Quote

This document provides a technical summary of the chemical compound (2-(Pyrrolidin-1-
yl)pyridin-3-yl)methanamine hydrochloride, consolidating available structural and

identification data. The information presented is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Chemical Identity and Structure
(2-(Pyrrolidin-1-yl)pyridin-3-yl)methanamine hydrochloride is a heterocyclic amine

containing a pyridine ring substituted with a pyrrolidine and a methanamine group. The

hydrochloride salt form enhances the compound's stability and solubility in aqueous media.

Below is a two-dimensional representation of the chemical structure, generated using the DOT

language, illustrating the connectivity of atoms.

Caption: 2D structure of (2-(Pyrrolidin-1-yl)pyridin-3-yl)methanamine hydrochloride.

Physicochemical and Identification Data
The following table summarizes the key identifiers and properties for this compound. This data

is crucial for substance registration, database searching, and experimental design.
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Identifier Type Value Source

CAS Number 1588441-33-1 [1]

IUPAC Name
(2-(pyrrolidin-1-yl)pyridin-3-

yl)methanamine hydrochloride

InChI

1S/C10H15N3.ClH/c11-8-9-4-

3-5-12-10(9)13-6-1-2-7-13;/h3-

5H,1-2,6-8,11H2;1H

InChI Key
XCVIPDQBXDCMCK-

UHFFFAOYSA-N

Purity 95+% [1]

Note: Molecular formula and weight for the free base (C10H15N3) are 177.25 g/mol . The

hydrochloride salt will have a correspondingly higher molecular weight.

Experimental Protocols
A comprehensive search of publicly available scientific literature and chemical databases did

not yield detailed experimental protocols for the synthesis or analytical characterization of (2-
(Pyrrolidin-1-yl)pyridin-3-yl)methanamine hydrochloride. While general methods for the

synthesis of substituted pyrrolidines and pyridines exist, specific reaction conditions,

purification methods, and characterization data (e.g., NMR, HPLC, MS) for this particular

compound have not been published.[2][3][4]

The logical workflow for a potential, though unverified, synthesis could involve the coupling of a

pre-functionalized pyridine ring with pyrrolidine, followed by functional group manipulation to

install the methanamine sidechain. A generalized conceptual workflow is presented below.

2-Halo-3-cyanopyridine
(Starting Material)

Nucleophilic Substitution
with Pyrrolidine

2-(Pyrrolidin-1-yl)nicotinonitrile
(Intermediate)

Reduction of Nitrile
(e.g., with LiAlH₄ or H₂/Catalyst)

(2-(Pyrrolidin-1-yl)pyridin-3-yl)methanamine
(Free Base)

Salt Formation
(Treatment with HCl)

(2-(Pyrrolidin-1-yl)pyridin-3-yl)methanamine hydrochloride
(Final Product)

Click to download full resolution via product page

Caption: A conceptual, generalized workflow for the synthesis of the target compound.
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Biological Activity and Signaling Pathways
No information regarding the biological activity, mechanism of action, or associated signaling

pathways for (2-(Pyrrolidin-1-yl)pyridin-3-yl)methanamine hydrochloride is available in the

public domain. The compound is currently listed by chemical vendors primarily for research and

development purposes, suggesting it may be a building block for the synthesis of more

complex molecules or a candidate for screening libraries.

Safety Information
Based on available material safety data, the compound is classified with the following hazard

statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

The signal word for this compound is "Warning". Standard precautionary measures, including

the use of personal protective equipment (PPE) such as gloves, lab coats, and eye protection,

are recommended when handling this chemical.

Disclaimer: This document is a compilation of information from publicly accessible sources and

is intended for informational purposes only. It is not a substitute for rigorous, independent

scientific investigation. Users should consult primary literature and safety data sheets before

conducting any experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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